Cas no 4561-75-5 (10,13-dimethyl-17-(6-methylheptan-2-yl)-3-methylidene-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene)

• Product Name: 10,13-dimethyl-17-(6-methylheptan-2-yl)-3-methylidene-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene
• CAS No: 4561-75-5
• MF: C₂₈H₄₆
• MW: 382.664848804474
• CID: 929980
• PubChem ID: 281906
• Update Time: 2025-04-19

10,13-dimethyl-17-(6-methylheptan-2-yl)-3-methylidene-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 10,13-dimethyl-17-(6-methylheptan-2-yl)-3-methylidene-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene
• 3501P
• 3-Methylencholest-4-en
• 3-methylenebicyclo<3.3.1>nonane-7-one oxide
• 3-methylenecholest-4-ene
• 7-methylenebicyclo<3.3.1>nonan-3-one 7-exo epoxide
• 4561-75-5
• DTXSID00963404
• 3-methylidenecholest-4-ene
• NSC-134916
• NSC134916

• Inchi： 1S/C28H46/c1-19(2)8-7-9-21(4)24-12-13-25-23-11-10-22-18-20(3)14-16-27(22,5)26(23)15-17-28(24,25)6/h18-19,21,23-26H,3,7-17H2,1-2,4-6H3
• InChI Key： DRCYUNZSUMDTCY-UHFFFAOYSA-N
• SMILES： C12(C)CCC3C4(C)CCC(=C)C=C4CCC3C1CCC2C(C)CCCC(C)C

Computed Properties

• Exact Mass: 382.36000
• Monoisotopic Mass: 382.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 461.9°C at 760 mmHg
• Flash Point: 229.4°C
• Refractive Index: 1.517
• PSA: 0.00000
• LogP: 8.58400